1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid
1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid
Brand Name:
Vulcanchem
CAS No.:
66048-45-1
VCID:
VC0128339
InChI:
InChI=1S/C10H11FN2O8/c11-2-1-13(10(20)12-7(2)17)8-5(16)3(14)4(15)6(21-8)9(18)19/h1,3-6,8,14-16H,(H,18,19)(H,12,17,20)/t3-,4-,5+,6-,8+/m0/s1
SMILES:
C1=C(C(=O)NC(=O)N1C2C(C(C(C(O2)C(=O)O)O)O)O)F
Molecular Formula:
C10H11FN2O8
Molecular Weight:
306.2 g/mol
1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid
CAS No.: 66048-45-1
Reference Standards
VCID: VC0128339
Molecular Formula: C10H11FN2O8
Molecular Weight: 306.2 g/mol
| CAS No. | 66048-45-1 |
|---|---|
| Product Name | 1-Deoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-glucopyranuronic acid |
| Molecular Formula | C10H11FN2O8 |
| Molecular Weight | 306.2 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H11FN2O8/c11-2-1-13(10(20)12-7(2)17)8-5(16)3(14)4(15)6(21-8)9(18)19/h1,3-6,8,14-16H,(H,18,19)(H,12,17,20)/t3-,4-,5+,6-,8+/m0/s1 |
| Standard InChIKey | LKZGKOYOKVWGFN-UQGZVRACSA-N |
| Isomeric SMILES | C1=C(C(=O)NC(=O)N1[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)F |
| SMILES | C1=C(C(=O)NC(=O)N1C2C(C(C(C(O2)C(=O)O)O)O)O)F |
| Canonical SMILES | C1=C(C(=O)NC(=O)N1C2C(C(C(C(O2)C(=O)O)O)O)O)F |
| Synonyms | 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)pyrimidinyl-1-deoxy-1-glucopyranuronic acid 5-fluorouracil glucuronide 5-fluorouracil O-beta-D-glucuronide MG 6758 MG-6758 |
| PubChem Compound | 125224 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume